Cas no 1267531-92-9 (5-(2-methoxy-5-methylphenyl)-1,2-oxazol-3-amine)

• Product Name: 5-(2-methoxy-5-methylphenyl)-1,2-oxazol-3-amine
• CAS No: 1267531-92-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6033849
• PubChem ID: 65814165
• Update Time: 2025-05-21

5-(2-methoxy-5-methylphenyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-5-methylphenyl)-1,2-oxazol-3-amine
• 3-Isoxazolamine, 5-(2-methoxy-5-methylphenyl)-
• 5-(2-Methoxy-5-methylphenyl)isoxazol-3-amine
• 1267531-92-9
• CS-0285175
• EN300-1869348
• AKOS015155241

• Inchi： 1S/C11H12N2O2/c1-7-3-4-9(14-2)8(5-7)10-6-11(12)13-15-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： JZEKSEPRDYJNFU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)=CC=C2OC)=CC(N)=N1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 366.4±42.0 °C(Predicted)
• pka: 2.06±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-methoxy-5-methylphenyl)-1,2-oxazol-3-amine

5-(2-Methoxy-5-Methylphenyl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

5-(2-Methoxy-5-Methylphenyl)-1,2-Oxazol-3-Amine, also known by its CAS number CAS No. 1267531-92-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound features a substituted oxazole ring with a methoxy and methyl group on the phenyl ring, making it a unique molecule with promising properties.

The synthesis of 5-(2-Methoxy-5-Methylphenyl)-1,2-Oxazol-3-Amine involves a series of well-defined organic reactions. The starting material is typically a substituted benzaldehyde derivative, which undergoes condensation with an amine to form the oxazole ring. The presence of the methoxy and methyl groups on the phenyl ring plays a crucial role in stabilizing the molecule and enhancing its bioavailability. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making this compound more accessible for further research.

One of the most notable aspects of CAS No. 1267531-92-9 is its pharmacological activity. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions, where inflammation and oxidative stress play pivotal roles. Moreover, research has shown that this compound can modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent.

The structural uniqueness of 5-(2-Methoxy-5-Methylphenyl)-1,2-Oxazol-3-Amine also makes it a valuable tool in medicinal chemistry for designing novel drug candidates. Its ability to interact with various biological targets highlights its versatility as a lead compound for drug discovery programs. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to specific receptors, further accelerating its development as a therapeutic agent.

In addition to its pharmacological applications, CAS No. 1267531-92-9 has shown promise in other areas such as agrochemicals and materials science. Its stability under various environmental conditions makes it suitable for use in formulations that require prolonged shelf life. Furthermore, ongoing research is exploring its potential as a building block for constructing more complex molecular architectures, which could open new avenues for material innovation.

In conclusion, 5-(2-Methoxy-5-Methylphenyl)-1,2-Oxazol-3-Amine, or CAS No. 1267531-92-9, represents a multifaceted compound with extensive applications across multiple disciplines. Its unique structure, coupled with its diverse biological activities, positions it as a key player in contemporary scientific research. As advancements in synthetic methodologies and computational tools continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.